Cas no 154590-46-2 (N-[[3-[4-[4-(2-Cyanoethyl)-1-piperazinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide)

• Product Name: N-[[3-[4-[4-(2-Cyanoethyl)-1-piperazinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
• CAS No: 154590-46-2
• MF: C₁₉H₂₄FN₅O₃
• MW: 389.42396736145
• CID: 65378
• PubChem ID: 21462616
• Update Time: 2025-04-18

N-[[3-[4-[4-(2-Cyanoethyl)-1-piperazinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-[4-[4-(2-Cyanoethyl)-1-piperazinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
• SCHEMBL7493054
• N-[[3-[4-[4-(2-cyanoethyl)piperazin-1-yl]-3-fluorophenyl]-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• 154590-46-2

• Inchi： 1S/C19H24FN5O3/c1-14(26)22-12-16-13-25(19(27)28-16)15-3-4-18(17(20)11-15)24-9-7-23(8-10-24)6-2-5-21/h3-4,11,16H,2,6-10,12-13H2,1H3,(H,22,26)
• InChI Key： CDLWRFKEONBDNF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCN(CCC#N)CC1)N1C(=O)OC(CNC(C)=O)C1

Computed Properties

• Exact Mass: 389.18600
• Monoisotopic Mass: 389.18631781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.270
• PSA: 88.91000
• LogP: 1.78148